Cas no 228401-14-7 (Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy-
• CAS No: 228401-14-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD18382592
• CID: 1412142
• PubChem ID: 22283263
• Update Time: 2025-07-20

Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy-
• 4-tert-butyl-2-methoxybenzenamine
• 4-tert-butyl-2-methoxy-aniline
• SCHEMBL1143325
• DA-38965
• 4-tert-butyl-2-methoxyaniline
• 4-(tert-Butyl)-2-methoxyaniline
• 228401-14-7
• KKWCHQCOINWUAE-UHFFFAOYSA-N
• DTXSID60624347

• MDL： MFCD18382592
• Inchi： 1S/C11H17NO/c1-11(2,3)8-5-6-9(12)10(7-8)13-4/h5-7H,12H2,1-4H3
• InChI Key： KKWCHQCOINWUAE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy-

Comprehensive Guide to Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy- (CAS No. 228401-14-7): Properties, Applications, and Industry Insights

Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy- (CAS No. 228401-14-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications across multiple industries. This aromatic amine derivative, featuring a tert-butyl and methoxy substitution, has garnered significant attention in pharmaceutical research, agrochemical formulations, and material science due to its stability and reactivity. Below, we delve into its molecular characteristics, synthesis pathways, and emerging trends aligned with current market demands.

The compound’s systematic name, 4-tert-butyl-2-methoxyaniline, highlights its aniline backbone modified with a bulky tert-butyl group at the para position and a methoxy group ortho to the amine functionality. Such substitutions enhance its steric and electronic properties, making it a valuable intermediate in synthesizing UV stabilizers, liquid crystal materials, and bioactive molecules. Researchers frequently explore its role in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

In the agrochemical sector, Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy- serves as a precursor for crop protection agents. Its derivatives exhibit herbicidal and fungicidal activities, aligning with the growing demand for sustainable farming solutions. A 2023 study highlighted its potential in developing low-toxicity pesticides, a key focus for environmentally conscious agriculture. This resonates with search trends such as "green chemistry in agrochemicals" and "safe pesticide alternatives," reflecting user interest in eco-friendly innovations.

From a synthetic chemistry perspective, the compound’s CAS No. 228401-14-7 is often queried alongside terms like "efficient amination techniques" and "tert-butyl aniline derivatives." Its production typically involves Friedel-Crafts alkylation or selective methoxylation, with recent advancements focusing on catalytic methods to improve yield and reduce waste. Industry reports emphasize the shift toward flow chemistry and continuous manufacturing, topics frequently searched by chemical engineers optimizing production scalability.

Material science applications leverage the compound’s ability to modify polymer properties. For instance, incorporating 4-tert-butyl-2-methoxyaniline into polyimide matrices enhances thermal stability, a critical factor for electronics and aerospace materials. Searches for "high-performance polymers" and "heat-resistant coatings" underscore its relevance in advanced material development.

Regulatory and safety profiles of Benzenamine, 4-(1,1-dimethylethyl)-2-methoxy- are also frequently queried. While it is not classified as hazardous under major regulatory frameworks, proper handling guidelines are essential. This aligns with search trends like "chemical safety data sheets" and "non-toxic industrial chemicals," reflecting user priorities for compliance and workplace safety.

In conclusion, CAS No. 228401-14-7 represents a multifaceted compound bridging gaps between research and industrial applications. Its adaptability to pharmaceutical, agrochemical, and material science sectors positions it as a compound of enduring interest. By addressing trending queries and emphasizing sustainable practices, this guide aims to serve as a trusted resource for professionals navigating the evolving landscape of specialty chemicals.